Cas no 2034598-95-1 (N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)quinoxaline-2-carboxamide)

• Product Name: N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)quinoxaline-2-carboxamide
• CAS No: 2034598-95-1
• MF: C₁₇H₁₅N₇O₂
• MW: 349.346701860428
• CID: 5812536
• PubChem ID: 119102539
• Update Time: 2025-06-13

N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)quinoxaline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• LXWNYFMFEBBSSU-UHFFFAOYSA-N
• 2-Quinoxalinecarboxamide, N-[(8-ethoxy-1,2,4-triazolo[4,3-a]pyrazin-3-yl)methyl]-
• N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)quinoxaline-2-carboxamide
• N-[(8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]quinoxaline-2-carboxamide
• N-((8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)quinoxaline-2-carboxamide
• 2034598-95-1
• F6524-4880
• AKOS026694534

• Inchi： 1S/C17H15N7O2/c1-2-26-17-15-23-22-14(24(15)8-7-18-17)10-20-16(25)13-9-19-11-5-3-4-6-12(11)21-13/h3-9H,2,10H2,1H3,(H,20,25)
• InChI Key： LXWNYFMFEBBSSU-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=CC=1C(NCC1N2C=CN=C(OCC)C2=NN=1)=O

Computed Properties

• Exact Mass: 349.12872275g/mol
• Monoisotopic Mass: 349.12872275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 9.73±0.46(Predicted)

Additional information on N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)quinoxaline-2-carboxamide

Introduction to N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)quinoxaline-2-carboxamide and Its Significance in Modern Chemical Biology

N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)quinoxaline-2-carboxamide is a highly sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. With a CAS number of 2034598-95-1, this compound represents a fusion of multiple heterocyclic systems, including triazole, pyrazine, and quinoxaline, which are well-known for their diverse biological activities. The presence of an 8-ethoxy substituent further enhances its molecular complexity and may contribute to its distinctive pharmacological properties.

The compound's structure is characterized by a central quinoxaline core connected to a triazolopyrazine moiety through a methyl linker. This arrangement creates a rigid framework that can interact with biological targets in a highly specific manner. The N-(...)methylquinoxaline-2-carboxamide part of the molecule suggests potential interactions with nucleophilic sites on proteins or enzymes, making it a promising candidate for drug discovery efforts aimed at modulating enzyme activity or receptor binding.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in medicinal chemistry. The triazolo[4,3-a]pyrazine scaffold, in particular, has been extensively studied for its ability to act as a bioisostere for other heterocycles, such as pyrimidines and purines. This flexibility makes it an attractive component for designing molecules with enhanced binding affinity and selectivity. The 8-ethoxy group in N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)quinoxaline-2-carboxamide may also play a crucial role in modulating solubility and metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzyme targets implicated in various diseases. Kinases are key regulators of cellular processes, and their dysregulation is often associated with cancer and inflammatory disorders. By designing molecules that can selectively inhibit these enzymes, researchers aim to develop treatments that can precisely target disease pathways without causing undue side effects. The unique structural features of N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)quinoxaline-2-carboxamide make it an intriguing candidate for such therapeutic applications.

Recent studies have begun to explore the pharmacological potential of related compounds that incorporate similar heterocyclic motifs. For instance, derivatives of triazolo[4,3-a]pyrazines have shown promise as inhibitors of Janus kinases (JAKs), which are involved in inflammatory responses and have been implicated in autoimmune diseases. Similarly, modifications to the quinoxaline core have led to the discovery of compounds with antiviral and anticancer properties. These findings underscore the importance of structural diversity in drug discovery and highlight the potential of N-(...)methylquinoxaline derivatives as therapeutic agents.

The synthesis of N-(...)methyl)quinoxaline derivatives presents unique challenges due to the complexity of their molecular architecture. However, advances in synthetic methodologies have made it possible to construct these molecules with increasing precision and efficiency. Techniques such as multi-step organic synthesis, coupled with modern catalytic methods, have enabled researchers to access complex heterocycles like this one while maintaining high yields and purity. This progress has opened up new avenues for exploring the pharmacological properties of such compounds.

The biological evaluation of N-(...)methyl)quinoxaline derivatives is another critical aspect of their development. In vitro assays are commonly used to assess their interactions with target enzymes and receptors. These studies can provide valuable insights into their mechanism of action and help identify potential lead compounds for further optimization. Additionally, preclinical studies in cell-based models allow researchers to evaluate their efficacy and safety profiles before moving on to animal models.

The integration of computational chemistry into drug discovery has also played a significant role in understanding the properties of N-(...)methyl)quinoxaline derivatives. Molecular modeling techniques can predict how these compounds bind to biological targets at the atomic level, providing insights into their binding modes and affinity. This information can guide the design of more potent and selective analogs by identifying key structural features that contribute to binding interactions.

The future prospects for N-(...)methyl)quinoxaline derivatives are promising given their unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms, these compounds may find utility in treating a wide range of diseases. Furthermore, advances in synthetic chemistry and computational methods will continue to facilitate the development of more sophisticated derivatives with enhanced pharmacological properties.